Cas no 2639419-15-9 (tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate)

• Product Name: tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate
• CAS No: 2639419-15-9
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5651855
• PubChem ID: 165903608
• Update Time: 2025-05-22

tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28230071
• tert-butyl 4-methyl-2-[(2-methylphenyl)amino]-1,3-thiazole-5-carboxylate
• 2639419-15-9
• tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate

• Inchi： 1S/C16H20N2O2S/c1-10-8-6-7-9-12(10)18-15-17-11(2)13(21-15)14(19)20-16(3,4)5/h6-9H,1-5H3,(H,17,18)
• InChI Key： GGWPQAPCCDWOJQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OC(C)(C)C)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate

Comprehensive Overview of tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639419-15-9)

The compound tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639419-15-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This thiazole derivative is characterized by its unique structural features, including a tert-butyl ester group and a 2-methylphenyl substituent, which contribute to its potential applications in drug discovery and agrochemical development. Researchers are increasingly exploring its role as a building block for synthesizing more complex molecules, particularly in the design of heterocyclic compounds with bioactive properties.

In recent years, the demand for custom synthesis of compounds like tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate has surged, driven by the pharmaceutical industry's need for novel small molecule inhibitors. This compound's CAS No. 2639419-15-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its thiazole core is particularly noteworthy, as thiazoles are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

From a synthetic chemistry perspective, the tert-butyl ester moiety in tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate offers advantages in terms of stability and reactivity. This functional group is often utilized in peptide coupling reactions and protecting group strategies, making the compound a valuable intermediate in multi-step organic syntheses. Additionally, the presence of the 2-methylphenyl group introduces steric and electronic effects that can influence the compound's binding affinity in biological targets, a topic of great interest in computational chemistry and molecular docking studies.

The growing interest in sustainable chemistry has also put a spotlight on compounds like tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate. Researchers are investigating greener synthetic routes to produce such molecules, with a focus on catalyst optimization and solvent reduction. This aligns with the broader trend of green chemistry in the pharmaceutical industry, where minimizing environmental impact is a key priority. The compound's CAS No. 2639419-15-9 is often associated with these discussions, as its synthesis can be adapted to more eco-friendly protocols.

Another area of exploration for tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate is its potential role in material science. Thiazole derivatives are known to exhibit interesting electronic properties, making them candidates for organic semiconductors and photovoltaic materials. The compound's tert-butyl group and aromatic system could contribute to tunable solubility and film-forming characteristics, which are critical for applications in optoelectronic devices.

In conclusion, tert-butyl 4-methyl-2-(2-methylphenyl)amino-1,3-thiazole-5-carboxylate (CAS No. 2639419-15-9) represents a versatile and promising compound with wide-ranging applications. Its structural complexity and functional diversity make it a subject of ongoing research in both pharmaceutical development and advanced materials. As the scientific community continues to uncover its potential, this thiazole derivative is likely to remain a focal point in innovative chemical research.